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Abstract
The Spindle Assembly Abnormal Protein 6 Homolog (SASS6) is a cornerstone protein in cell

biology, primarily recognized for its indispensable role in the biogenesis of centrosomes. As a

central scaffolding component, SASS6 is fundamental to the formation of the cartwheel

structure, which establishes the nine-fold symmetry of centrioles.[1] Its precise spatial and

temporal regulation is critical for maintaining genomic stability, and dysregulation is increasingly

implicated in various pathologies, including primary microcephaly and a range of cancers. This

document provides an in-depth examination of the subcellular localization and expression

patterns of SASS6, details the experimental methodologies used for its study, and explores its

involvement in key signaling pathways.

Subcellular Localization of SASS6
SASS6 is a non-membranous organelle-associated protein with highly specific and dynamic

localization patterns tied to the cell cycle. Its primary residence is the centrosome, the main

microtubule-organizing center in animal cells.

Core Localization Sites:

Centriole: SASS6 is a core structural component of the centriole.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15608052?utm_src=pdf-interest
https://www.uniprot.org/uniprotkb/Q6UVJ0/entry
https://www.uniprot.org/uniprotkb/Q6UVJ0/entry
https://www.genecards.org/cgi-bin/carddisp.pl?gene=SASS6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrosome: It is consistently found within the broader centrosomal structure.[1][2]

Procentriole: During centriole duplication, SASS6 is recruited to nascent procentrioles,

forming the initial scaffold.[1][3] It is associated only transiently with these structures during

their formation.[2]

Deuterosome: In multiciliated cells, SASS6 is a component of the deuterosome, a structure

that facilitates the de novo amplification of centrioles.[1][2]

The protein's localization is tightly regulated. In cycling cells, SASS6 is recruited to centrioles at

the beginning of the centrosome duplication cycle.[3][4] Super-resolution microscopy reveals

that in S-phase, SASS6 is found at the proximal end of mother centrioles, likely within the

lumen, before the emergence of a new procentriole.[5] In ciliated cells, a non-degradable

mutant of SASS6 was observed at the proximal end of both mother and daughter centrioles.[6]

[7]

SASS6 Expression Patterns
Expression in Normal Tissues
SASS6 exhibits ubiquitous but generally low tissue-specific expression. Analysis of mRNA and

protein levels across various human tissues indicates its presence in a wide array of cell types,

consistent with its fundamental role in cell division.

Tissue Category
Specific Tissues with
Notable Expression

Data Source

Reproductive
Testis, Oocyte, Secondary

Oocyte
GeneCards, Wikipedia[2][8]

Bone Marrow & Immune Cells
Bone Marrow, Subset of

Immune Cells

NCBI, Human Protein Atlas[9]

[10]

Digestive System
Esophagus, Colon, Rectum,

Appendix
GeneCards[2]

Urinary System Urinary Bladder, Kidney GeneCards[2]

Nervous System Nervous System Tissues GeneCards[2]
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The Human Protein Atlas notes cytoplasmic expression in most tissues.[10] The Bgee

database reports expression in 114 different cell types or tissues, including male germ line

stem cells.[2]

Overexpression in Cancer
A significant body of research highlights the upregulation of SASS6 in various malignancies.

This overexpression is often correlated with centrosome amplification, chromosomal instability,

and poor patient prognosis.
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Cancer Type Key Findings
Prognostic
Significance

Reference

Colorectal Cancer

(CRC)

Increased mRNA

expression in 60.5%

of primary CRCs.

Associated with

anaphase bridge

formation.

Independent predictor

of poor survival (HR:

2.805).

[11]

Esophageal

Squamous Cell

Carcinoma (ESCC)

Higher mRNA and

protein levels in ESCC

tissues compared to

adjacent non-

cancerous tissues.

Negatively affects

patient survival.

Lung Adenocarcinoma

(LUAD)

Upregulation is

associated with TP53

and immune

infiltration.

Associated with

poorer outcomes.
[3][12]

Kidney Renal Clear

Cell Carcinoma

Overexpression is

associated with poorer

outcomes.

Unfavorable

prognosis.
[11]

Breast Cancer

Knockdown of SASS6

in triple-negative

breast cancer cells

(MDA-MB-231)

reduces growth and

causes G2/M arrest.

Implicated in

proliferation.
[3][9]

Other Cancers

Overexpression

reported in bladder

cancer and low-grade

glioma.

Associated with poor

prognosis.
[6]

Signaling Pathways and Regulation
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The function and stability of SASS6 are meticulously controlled by a network of proteins,

primarily centered around the cell cycle machinery.

Centriole Duplication Pathway
SASS6 is a critical player in the canonical centriole duplication pathway. The master kinase

Polo-like kinase 4 (PLK4) initiates the process, leading to the recruitment of STIL (SCL/TAL1

interrupting locus) and subsequently SASS6 to the mother centriole. SASS6 homodimers then

self-assemble into a ring, forming the central hub of the cartwheel, which templates the nine-

fold symmetry of the new procentriole.[3][13] The recruitment of STIL and SASS6 to the

centriole are mutually dependent events.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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